4-cyano-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-cyano-N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H14N4O3S/c17-9-13-1-3-16(4-2-13)24(21,22)19-6-7-20-11-15(10-18-20)14-5-8-23-12-14/h1-5,8,10-12,19H,6-7H2
• InChI Key: FJQNFVVJUQSKAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)S(=O)(=O)NCCN2C=C(C=N2)C3=COC=C3
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol

Description

4-cyano-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide is a synthetic compound that has gained attention in scientific research for its potential use as a therapeutic agent.

Scientific Research Applications

Chemical Inhibition and Metabolic Studies

Chemical inhibitors, including compounds with pyrazole and furan moieties, are crucial in studying enzyme selectivity and metabolism in human liver microsomes. Such compounds aid in understanding drug-drug interactions and the metabolic pathways of various drugs, highlighting the importance of selective inhibitors in deciphering the involvement of specific cytochrome P450 isoforms (Khojasteh et al., 2011).

Heterocyclic Chemistry and Synthesis

The reactivity and versatility of compounds like 4-cyano-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide make them valuable building blocks in the synthesis of a wide range of heterocyclic compounds. These include pyrazolo-imidazoles, thiazoles, and various spiropyrans, demonstrating the compound's significance in organic synthesis and drug discovery (Gomaa & Ali, 2020).

Bioactive Compound Research

Furan and pyrazole derivatives are recognized for their roles in medicinal chemistry, particularly in the development of bioactive molecules. Research on furanyl- or thienyl-substituted nucleobases, nucleosides, and their analogues reveals the importance of these heteroaryl substituents in designing compounds with antiviral, antitumor, and antimicrobial properties (Ostrowski, 2022).

Molecular Interaction Studies

The understanding of molecular interactions, particularly those involving DNA, is enhanced by the study of minor groove binders like Hoechst 33258 and its analogues. These compounds, often featuring aromatic and heterocyclic moieties, are crucial in investigating DNA sequence recognition and binding, offering insights into the molecular basis of such interactions (Issar & Kakkar, 2013).

Antimicrobial Agent Development

The search for new antimicrobial agents against multidrug-resistant pathogens has led to the exploration of cyanobacterial compounds. Cyanobacteria produce a diverse array of compounds, including those with pyrazole structures, showing significant antimicrobial activity. This highlights the potential of such compounds in developing new treatments for infectious diseases (Swain, Paidesetty, & Padhy, 2017).